Cas no 697790-95-7 (1-cyclohexyl-5-oxo-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide)

• Product Name: 1-cyclohexyl-5-oxo-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide
• CAS No: 697790-95-7
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 3093679
• PubChem ID: 2989850
• Update Time: 2025-04-21

1-cyclohexyl-5-oxo-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-oxo-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide
• 1-cyclohexyl-5-oxo-N-(tetrahydrofuran-2-ylmethyl)pyrrolidine-3-carboxamide
• EU-0097954
• 1-cyclohexyl-5-oxo-N-(oxolan-2-ylmethyl)pyrrolidine-3-carboxamide
• AKOS003351331
• 1-cyclohexyl-5-oxo-N-((tetrahydrofuran-2-yl)methyl)pyrrolidine-3-carboxamide
• F0918-7525
• 697790-95-7
• STK218146
• SR-01000161084-1
• AKOS022076291
• Z111594270
• 1-cyclohexyl-5-oxo-N-[(oxolan-2-yl)methyl]pyrrolidine-3-carboxamide
• SR-01000161084
• VU0149851-2

• Inchi： 1S/C16H26N2O3/c19-15-9-12(11-18(15)13-5-2-1-3-6-13)16(20)17-10-14-7-4-8-21-14/h12-14H,1-11H2,(H,17,20)
• InChI Key： AKDODHQNUBLKDI-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1CC(N(C1)C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 294.19434270Da
• Monoisotopic Mass: 294.19434270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų